![molecular formula C8H11N3O B1526693 N-(5-aminopyridin-2-yl)-N-methylacetamide CAS No. 92808-22-5](/img/structure/B1526693.png)
N-(5-aminopyridin-2-yl)-N-methylacetamide
Overview
Description
N-(5-Aminopyridin-2-yl)-N-methylacetamide (NAPMA) is a versatile and important molecule used in a variety of scientific research applications. It is an organic compound with a pyridine ring and an amide group, both of which can be modified to produce a variety of derivatives and analogues. NAPMA has been used in a range of studies, including those related to the mechanism of action, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
Conformational Analysis and Bioactivity
A comprehensive study by Asath et al. (2016) focused on the conformational analysis of N-(5-aminopyridin-2-yl)-N-methylacetamide (APA). Through density functional theory calculations, they predicted the most stable, optimized structure of APA. Their research included vibrational frequency calculations, ultraviolet-visible spectrum simulation, molecular electrostatic potential surface simulation, frontier molecular orbitals computation, and natural bond orbital analysis. This extensive analysis highlighted the APA molecule's higher molecular reactivity and stability. Furthermore, antidiabetic activity based on molecular docking analysis identified APA as a potential inhibitor against diabetic nephropathy, showcasing its relevance in developing therapeutic agents (Asath, Rekha, Premkumar, Mathavan, & Benial, 2016).
Spectroscopic Analysis
Research into the vibrational spectroscopic properties of N-(5-aminopyridin-2-yl)acetamide has provided valuable insights. Ji et al. (2020) conducted a study on the infrared spectrum (IR) of N-methylacetamide, focusing on the characteristic peaks of amide I, II, and III bands. Their work involved the use of density functional theory to calculate the independent IR spectrum of each component in N-methylacetamide. This research helps explain the formation of the amide infrared spectrum, contributing significantly to fields like organic chemistry, analytical chemistry, and chemical biology (Ji, Yang, Ji, Zhu, Ma, Chen, Jia, Tang, & Cao, 2020).
Thrombin Inhibition
Sanderson et al. (1998) explored the thrombin inhibitory properties of pyridinone acetamide derivatives, focusing on a compound similar in structure to this compound. Their research identified compounds with potent antithrombotic effects and oral bioavailability, underscoring the therapeutic potential of such molecules in managing thrombosis (Sanderson, Cutrona, Dorsey, Dyer, McDonough, Naylor-Olsen, Chen, Chen, Cook, Gardell, Krueger, Lewis, Lin, Lucas, Lyle, Lynch, Stranieri, Vastag, Shafer, & Vacca, 1998).
Antiprion Activity
Gallardo-Godoy et al. (2011) discussed the development of 2-aminothiazoles, a new class of small molecules with significant antiprion activity. While not directly mentioning this compound, the study emphasizes the pursuit of novel compounds for therapeutic applications against prion diseases, illustrating the broad interest in exploring the potential of nitrogen-containing heterocycles in disease management (Gallardo-Godoy, Gever, Fife, Silber, Prusiner, & Renslo, 2011).
Mechanism of Action
Target of Action
The primary target of N-(5-aminopyridin-2-yl)-N-methylacetamide is cyclooxygenase-1 (COX-1) . COX-1 is an enzyme that plays a key role in the conversion of arachidonic acid to prostaglandins, which are lipid compounds that have diverse functions including involvement in inflammation and pain.
Mode of Action
This compound acts as a selective inhibitor of COX-1 . It binds to the active site of the enzyme, preventing it from catalyzing the conversion of arachidonic acid to prostaglandins. This inhibition disrupts the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical Pathways
By inhibiting COX-1, this compound affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins, which are involved in various physiological processes such as inflammation, pain sensation, and regulation of blood flow. The inhibition of COX-1 leads to a decrease in the production of these prostaglandins, thereby affecting these processes.
Result of Action
The inhibition of COX-1 by this compound leads to a decrease in the production of prostaglandins . This can result in a reduction of inflammation and pain, as prostaglandins are involved in these processes.
properties
IUPAC Name |
N-(5-aminopyridin-2-yl)-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-6(12)11(2)8-4-3-7(9)5-10-8/h3-5H,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCKLLKQGQQZEOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=NC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92808-22-5 | |
Record name | N-(5-aminopyridin-2-yl)-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.